Cas no 1214790-95-0 ((e)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid)

• Product Name: (e)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid
• CAS No: 1214790-95-0
• MF: C₁₆H₁₀F₄O₂
• MW: 310.243018627167
• CID: 4998512
• Update Time: 2025-05-21

(e)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(4'-fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid
• (e)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid

• Inchi： 1S/C16H10F4O2/c17-13-5-1-10(2-6-13)11-3-7-14(16(18,19)20)12(9-11)4-8-15(21)22/h1-9H,(H,21,22)/b8-4+
• InChI Key： KTGCEPREUQBZDT-XBXARRHUSA-N
• SMILES： FC(C1C=CC(C2C=CC(=CC=2)F)=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on (e)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid

Comprehensive Overview of (E)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid (CAS No. 1214790-95-0)

(E)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid (CAS No. 1214790-95-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated biphenyl derivative exhibits unique chemical properties due to its trifluoromethyl and acrylic acid functional groups, making it a valuable intermediate in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in targeted therapies and small molecule inhibitors, aligning with current trends in precision medicine.

The compound's molecular structure features a conjugated system with an (E)-configured double bond, which enhances its stability and reactivity. This characteristic is critical for its role in cross-coupling reactions and polymerization processes, topics frequently searched in academic databases. Recent studies highlight its utility in developing fluorescent probes and bioactive molecules, addressing the growing demand for diagnostic tools and therapeutic agents in healthcare.

From a synthetic chemistry perspective, CAS No. 1214790-95-0 is often synthesized via Pd-catalyzed coupling reactions, a method widely discussed in organic chemistry forums. Its lipophilicity and electronic effects, attributed to the fluoro and trifluoromethyl substituents, are key factors in its drug-likeness—a hot topic in medicinal chemistry circles. These properties also make it a candidate for structure-activity relationship (SAR) studies, which are central to modern drug design.

In material science, the compound's π-conjugated backbone is exploited for designing organic semiconductors and photovoltaic materials. Searches for sustainable energy solutions and flexible electronics often lead to discussions about such derivatives. Its thermal stability and optical properties are under investigation for OLEDs and sensors, reflecting industry trends toward smart materials.

Environmental and green chemistry considerations are also relevant, as researchers explore eco-friendly synthesis routes for fluorinated compounds like this one. Queries about reducing synthetic waste and catalyst efficiency dominate recent literature, tying into broader sustainability goals. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a common concern in quality control protocols.

In summary, (E)-3-(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acrylic acid represents a versatile building block with multidisciplinary applications. Its relevance to drug development, advanced materials, and sustainable chemistry ensures its prominence in ongoing scientific discourse, answering frequent search queries about innovative chemical entities and their real-world impacts.